Cas no 16312-83-7 (1,2,4-Triazolidine-3,5-dione, 4-butyl-)

• Product name: 1,2,4-Triazolidine-3,5-dione, 4-butyl-
• CAS No: 16312-83-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.2664
• CID: 1344372
• PubChem ID: 11367146

1,2,4-Triazolidine-3,5-dione, 4-butyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione, 4-butyl-
• 4-butyl-1,2,4-triazolidine-3,5-dione
• 16312-83-7
• SCHEMBL9473364
• BFQPCKPYOLVRAM-UHFFFAOYSA-N

• Inchi： InChI=1S/C6H11N3O2/c1-2-3-4-9-5(10)7-8-6(9)11/h2-4H2,1H3,(H,7,10)(H,8,11)
• InChI Key： BFQPCKPYOLVRAM-UHFFFAOYSA-N
• SMILES： CCCCN1C(=O)NNC1=O

Computed Properties

• Exact Mass: 233.11655
• Monoisotopic Mass: 157.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 52.65